Cas no 113591-64-3 (prop-2-enyl 2,2-difluoro-2-fluorosulfonylacetate)
113591-64-3 structure
Product Name:prop-2-enyl 2,2-difluoro-2-fluorosulfonylacetate
CAS No:113591-64-3
MF:C5H5F3O4S
MW:218.151011228561
CID:2611185
PubChem ID:10013610
Update Time:2025-04-21
prop-2-enyl 2,2-difluoro-2-fluorosulfonylacetate Chemical and Physical Properties
Names and Identifiers
-
- prop-2-enyl 2,2-difluoro-2-fluorosulfonylacetate
- SZRXKSLSDYIISF-UHFFFAOYSA-N
- DTXCID20385003
- Acetic acid, difluoro(fluorosulfonyl)-, 2-propenyl ester
- DTXSID70434176
- SCHEMBL8517523
- 113591-64-3
-
- Inchi: 1S/C5H5F3O4S/c1-2-3-12-4(9)5(6,7)13(8,10)11/h2H,1,3H2
- InChI Key: SZRXKSLSDYIISF-UHFFFAOYSA-N
- SMILES: S(C(C(=O)OCC=C)(F)F)(=O)(=O)F
Computed Properties
- Exact Mass: 217.98606430Da
- Monoisotopic Mass: 217.98606430Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 68.8Ų
prop-2-enyl 2,2-difluoro-2-fluorosulfonylacetate Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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